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Introduction
2-Picoline borane, also known as 2-methylpyridine borane, is a versatile and highly valuable

reagent in modern organic synthesis. As a stable, solid amine-borane complex, it serves as a

safer and more convenient alternative to other reducing agents, such as sodium

cyanoborohydride.[1][2] Its efficacy in a range of chemical transformations, most notably

reductive aminations, has positioned it as a key tool in the synthesis of complex molecules,

including pharmaceuticals and other fine chemicals.[3][4] This technical guide provides a

comprehensive overview of the reactivity of 2-picoline borane, detailing its physicochemical

properties, core applications, experimental protocols, and safety considerations.

Physicochemical Properties
2-Picoline borane is a white, crystalline solid that is stable under ambient conditions, allowing

for long-term storage without significant decomposition.[2][5] It exhibits moderate solubility in

polar organic solvents such as methanol, tetrahydrofuran (THF), and dichloromethane, and is

slightly soluble in water.[6][7]
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Property Value Reference(s)

Molecular Formula C₆H₁₀BN [5]

Molecular Weight 106.96 g/mol [5]

Appearance White solid [8]

Melting Point 44-48 °C [8]

Density 1.297 g/mL at 25 °C [8]

Solubility

Very soluble in methanol, THF,

diglyme, and benzene. Slightly

soluble in water and

cyclohexane.

[6]

Stability

Stable solid that can be stored

for long periods without

noticeable decomposition.

[2][5]

Core Reactivity and Applications
The primary application of 2-picoline borane is as a selective reducing agent, particularly in the

reductive amination of aldehydes and ketones.[3][6][9][10][11] It is also a source of borane for

other transformations, although its direct application in hydroboration and borylation reactions

is less commonly documented with extensive substrate scope.

Reductive Amination
Reductive amination is a cornerstone of amine synthesis, and 2-picoline borane has emerged

as a superior reagent for this transformation. It facilitates the one-pot conversion of a carbonyl

compound and an amine to a more substituted amine. The reaction proceeds through the initial

formation of an imine or iminium ion, which is then selectively reduced by the 2-picoline borane.

[12]

A key advantage of 2-picoline borane is its compatibility with a range of solvents, including

methanol, water, and even neat (solvent-free) conditions.[3][13] This versatility allows for the

development of more environmentally benign reaction protocols.
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2-Picoline borane is highly effective for the reductive amination of a wide variety of aldehydes

and ketones with both primary and secondary amines, affording the desired products in good to

excellent yields.[3]

Carbonyl
Compound

Amine Product Yield (%) Reference(s)

Benzaldehyde Aniline N-Benzylaniline 95 [3]

4-

Methoxybenzald

ehyde

Benzylamine

N-(4-

Methoxybenzyl)b

enzylamine

98 [3]

Cyclohexanone Aniline

N-

Phenylcyclohexyl

amine

94 [3]

Acetophenone Morpholine

4-(1-

Phenylethyl)mor

pholine

85 [3]

Hexanal Piperidine
1-

(Hexyl)piperidine
88 [3]

2-Picoline borane is a non-toxic and efficient alternative to sodium cyanoborohydride for the

labeling of oligosaccharides and glycans via reductive amination.[14][15][16] This is a critical

process in glycomics and glycobiology for the fluorescent labeling of carbohydrates to enable

their detection and analysis.[1][14] Studies have shown that 2-picoline borane provides labeling

efficiencies similar to or even greater than sodium cyanoborohydride, particularly at lower

concentrations of the reducing agent.[17]
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Carbohydrate Labeling Agent
Reducing
Agent

Relative Yield Reference(s)

Dextran

Oligosaccharides

2-

Aminobenzamide

(2-AB)

2-Picoline

Borane

Similar to

NaBH₃CN
[14]

Plasma N-

Glycans

2-Aminobenzoic

Acid (2-AA)

2-Picoline

Borane

Similar to

NaBH₃CN
[14]

Plasma N-

Glycans

8-aminopyrene-

1,3,6-trisulfonic

acid (APTS)

2-Picoline

Borane

Higher than

NaBH₃CN at 0.1-

0.2M

[17]

Hydroboration and Borylation Reactions
While 2-picoline borane is a stable complex of borane, its direct use as a hydroborating or

borylating agent is not as extensively documented with broad substrate tables as its role in

reductive amination. Generally, hydroboration reactions utilize more reactive borane sources

like borane-THF or borane-dimethyl sulfide complexes.[18][19] These reactions typically

involve the addition of a B-H bond across a C-C double or triple bond.[19]

Similarly, modern borylation reactions often employ transition-metal catalysis to facilitate the

formation of C-B bonds.[20] Metal-free borylation strategies are also an active area of research.

[21] While 2-picoline borane can serve as a source of borane, specific, well-documented

protocols with extensive yield data for its direct application in these areas are not as prevalent

in the literature as for reductive amination. Researchers interested in these transformations

would typically generate the active borane species in situ or use more established

hydroborating and borylating agents.

Experimental Protocols
Synthesis of 2-Picoline Borane
A detailed and scalable, open-flask synthesis of 2-picoline borane has been reported.[5]

Materials:
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Sodium borohydride (NaBH₄)

Sodium bicarbonate (NaHCO₃), powdered

2-Methylpyridine (2-picoline)

Tetrahydrofuran (THF)

Water

Procedure:

To a round-bottomed flask is added sodium borohydride (2 equivalents) and powdered

sodium bicarbonate (4 equivalents).[5]

2-Methylpyridine (1 equivalent) and THF are then added to the flask.[5]

The heterogeneous mixture is stirred vigorously at room temperature, and water (4

equivalents) is added dropwise over 15 minutes.[5]

The reaction mixture is stirred for 24 hours at room temperature.[5]

The reaction is then filtered, and the filtrate is concentrated to yield 2-picoline borane.[5]

General Protocol for Reductive Amination of Aldehydes
and Ketones
The following is a general one-pot procedure for the reductive amination of carbonyl

compounds.[3]

Materials:

Aldehyde or ketone (1 equivalent)

Amine (1 equivalent)

2-Picoline borane (1 equivalent)
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Methanol (or water or neat)

Acetic acid (optional, often beneficial for ketones)

Procedure:

The aldehyde or ketone, amine, and 2-picoline borane are mixed in the chosen solvent (or

neat).[3]

A small amount of acetic acid may be added.[3]

The reaction mixture is stirred at room temperature.[3]

Reaction progress is monitored by TLC or GC.[3]

Upon completion, the reaction is worked up using standard procedures to isolate the product

amine.[3]

Protocol for Reductive Amination of Oligosaccharides
This protocol is adapted for the labeling of oligosaccharides with a fluorescent tag.[1][14]

Materials:

Oligosaccharide sample

Labeling agent solution (e.g., 2-aminobenzamide in DMSO with 15% glacial acetic acid)

2-Picoline borane solution (e.g., 1M in DMSO)

Procedure:

The oligosaccharide solution is mixed with the labeling agent solution.[1][14]

The 2-picoline borane solution is added, and the mixture is shaken.[1][14]

The reaction mixture is incubated at 65°C for 2 hours.[1][14]

After cooling, the sample is diluted and ready for analysis (e.g., by HILIC-HPLC-FL).[14]
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Reaction Mechanisms and Workflows
Reductive Amination Workflow
The one-pot reductive amination process follows a clear logical workflow.

Aldehyde or Ketone

Imine/Iminium Ion

Condensation

Amine Amine Product

Reduction

2-Picoline Borane

Click to download full resolution via product page

Caption: A simplified workflow for the one-pot reductive amination process.

Mechanism of Imine Reduction
The reduction of the imine or iminium ion by 2-picoline borane involves the transfer of a hydride

ion from the borane complex to the electrophilic carbon of the C=N bond.

Reactants

Iminium Ion
(R₂C=N⁺R'₂)

Transition State

Hydride Transfer

2-Picoline Borane
(Pic-BH₃)

Amine Product
(R₂CH-NR'₂) Picoline-Boron Byproduct
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Caption: The mechanism of imine reduction by 2-picoline borane.

Safety and Handling
While 2-picoline borane is considered a safer alternative to reagents like sodium

cyanoborohydride, it is still a reactive chemical that requires careful handling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b1247430/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-reactivity-of-2-picoline-borane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Category

Description
GHS
Pictogram

Precautionary
Statements

Reference(s)

Flammable Solid Flammable solid. 🔥

P210: Keep

away from heat,

hot surfaces,

sparks, open

flames and other

ignition sources.

No smoking.

Substances

which, in contact

with water, emit

flammable gases

In contact with

water releases

flammable gas.

🔥

P223: Keep

away from any

possible contact

with water,

because of

violent reaction

and possible

flash fire.

[18]

Acute Toxicity

(Oral, Dermal,

Inhalation)

Toxic if

swallowed, in

contact with skin,

or if inhaled.

💀

P260: Do not

breathe

dust/fume/gas/mi

st/vapours/spray.

P264: Wash skin

thoroughly after

handling. P270:

Do not eat, drink

or smoke when

using this

product. P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Skin

Corrosion/Irritatio

Causes skin

irritation.

❗ P264: Wash skin

thoroughly after

[18]
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n handling. P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Serious Eye

Damage/Eye

Irritation

Causes serious

eye irritation.
❗

P264: Wash skin

thoroughly after

handling. P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[18]

Specific target

organ toxicity —

single exposure

May cause

respiratory

irritation.

❗

P261: Avoid

breathing

dust/fume/gas/mi

st/vapours/spray.

P271: Use only

outdoors or in a

well-ventilated

area.

[18]

Handling and Storage:

Handle under an inert atmosphere and protect from moisture.[16]

Store in a tightly closed container in a dry and well-ventilated place.[15]

Recommended storage temperature is 2-8 °C.[15]

Keep away from water, strong oxidizing agents, and acids.[15]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.[16]
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Do not mix with other waste. Handle uncleaned containers as the product itself.[16]

Conclusion
2-Picoline borane is a robust and versatile reagent that offers significant advantages in terms of

safety, stability, and reactivity, particularly in the realm of reductive amination. Its ability to

function effectively in a variety of solvent systems, including aqueous media, makes it a

valuable tool for the development of greener synthetic methodologies. While its application in

other areas such as hydroboration and borylation is less defined, its primary role as a selective

reducing agent is firmly established. For researchers and professionals in drug development

and chemical synthesis, a thorough understanding of the reactivity and handling of 2-picoline

borane is essential for leveraging its full potential in the creation of novel and complex

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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